3-(5-chloro-2-methoxybenzamido)-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)benzofuran-2-carboxamide

• IUPAC Name: 3-[(5-chloro-2-methoxybenzoyl)amino]-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C25H19ClN2O6/c1-31-18-8-6-14(26)12-17(18)24(29)28-22-16-4-2-3-5-19(16)34-23(22)25(30)27-15-7-9-20-21(13-15)33-11-10-32-20/h2-9,12-13H,10-11H2,1H3,(H,27,30)(H,28,29)
• InChI Key: YJYKLLIBELXHEI-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)C(=O)NC2=C(OC3=CC=CC=C32)C(=O)NC4=CC5=C(C=C4)OCCO5
• Molecular Formula: C25H19ClN2O6
• Molecular Weight: 478.9 g/mol

Description

3-(5-chloro-2-methoxybenzamido)-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)benzofuran-2-carboxamide is a useful research compound. Its molecular formula is C25H19ClN2O6 and its molecular weight is 478.89. The purity is usually 95%.
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Scientific Research Applications

Serotonin-3 (5-HT3) Receptor Antagonists

A significant application of derivatives related to the queried compound is in the development of potent serotonin-3 (5-HT3) receptor antagonists. These compounds have been synthesized and evaluated for their binding affinity to 5-HT3 receptors. For instance, a study designed and synthesized 6-chloro-3,4-dihydro-4-methyl-2H-1,4-benzoxazine-8-carboxamide derivatives, demonstrating potent antagonistic activity against serotonin-3 receptors, which are crucial in the modulation of nausea and vomiting pathways as well as other neurological functions (T. Kuroita, M. Sakamori, T. Kawakita, 1996).

Anti-Inflammatory and Analgesic Agents

Compounds derived from visnaginone and khellinone, structurally related to the chemical of interest, have been synthesized and found to possess anti-inflammatory and analgesic activities. These derivatives were evaluated as cyclooxygenase-1/ cyclooxygenase-2 (COX-1/COX-2) inhibitors, showing significant inhibitory activity and suggesting potential therapeutic applications in managing pain and inflammation (A. Abu‐Hashem, S. Al-Hussain, M. Zaki, 2020).

Antimicrobial and Antioxidant Activities

Research on endophytic Streptomyces sp. YIM 67086 led to the isolation of a new benzamide and other compounds, with investigations into their antimicrobial activities. While the primary compound discussed here was not specifically mentioned, the study highlights the potential of benzamide derivatives in contributing to antimicrobial and antioxidant research, underscoring the diverse biological activities these compounds may exhibit (Xue-Qiong Yang et al., 2015).

Cell Adhesion Inhibition

Further extending the utility of benzamide derivatives, compounds such as benzo[b]thiophene-, benzofuran-, and indole-2-carboxamides have been studied for their ability to inhibit cell adhesion mediated by E-selectin, ICAM-1, and VCAM-1. These properties suggest potential applications in treating inflammatory diseases by preventing the inappropriate adhesion of neutrophils to endothelial cells (D. Boschelli et al., 1995).